Cas no 1343334-75-7 (4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide)

• Product Name: 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide
• CAS No: 1343334-75-7
• MF: C₁₀H₁₆N₄O₃S
• MW: 272.324040412903
• CID: 5149541
• Update Time: 2025-07-20

4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide

• Inchi： 1S/C10H16N4O3S/c11-14-9-4-2-8(3-5-9)10(15)13-6-1-7-18(12,16)17/h2-5,14H,1,6-7,11H2,(H,13,15)(H2,12,16,17)
• InChI Key： OHYPCMCIQHVAAT-UHFFFAOYSA-N
• SMILES： S(CCCNC(C1C=CC(=CC=1)NN)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: -0.5
• Topological Polar Surface Area: 136

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide

Chemical Profile of 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide (CAS No. 1343334-75-7) in Modern Pharmaceutical Research

4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide, identified by its unique Chemical Abstracts Service (CAS) number 1343334-75-7, represents a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its hydrazinyl and sulfamoyl substituents, has garnered attention due to its structural and functional versatility, making it a valuable candidate for various biochemical and medicinal applications. The presence of both electron-rich and electron-withdrawing groups in its molecular framework suggests potential interactions with biological targets, which has fueled extensive research into its pharmacological properties.

The compound's structure, featuring a benzamide core linked to a 3-sulfamoylpropyl chain and a hydrazinyl group at the 4-position of the benzene ring, positions it as a versatile scaffold for drug discovery. The sulfamoyl group, known for its ability to enhance water solubility and binding affinity, while the hydrazinyl moiety often participates in covalent bond formation or metal chelation, makes this molecule particularly intriguing for medicinal chemists. Such structural features are frequently explored in the development of novel therapeutic agents targeting a wide array of diseases.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward molecules capable of modulating enzyme activity and protein-protein interactions. 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide (CAS No. 1343334-75-7) has been investigated for its potential role in inhibiting key enzymes involved in metabolic pathways associated with inflammation and cancer. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the biosynthesis of pro-inflammatory mediators.

The benzamide moiety is particularly noteworthy for its role as a pharmacophore in several approved drugs. Its ability to interact with biological targets through hydrogen bonding and hydrophobic effects has been leveraged to develop molecules with enhanced pharmacological activity. In the context of 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide, the benzamide group may serve as an anchor point for binding to specific residues on target proteins, thereby modulating their function. This feature has prompted researchers to explore derivatives of this compound as potential lead candidates for drug development.

Moreover, the hydrazinyl group presents an opportunity for further chemical modification, allowing for the synthesis of libraries of analogs with tailored properties. Hydrazine derivatives are well-documented for their reactivity with carbonyl groups, leading to Schiff base formation—a reaction that can be harnessed to create stable complexes or novel functionalized molecules. Such transformations have been exploited in various therapeutic contexts, including antimicrobial and anti-inflammatory applications.

The sulfamoylpropyl chain adds another layer of complexity to the molecule's behavior, influencing both solubility and metabolic stability. Sulfonamides are widely recognized for their biological activity across multiple therapeutic areas, including antibacterial, antiviral, and anti-inflammatory treatments. The incorporation of a sulfamoyl group into 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide (CAS No. 1343334-75-7) may enhance its bioavailability while simultaneously improving interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates like 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide. Molecular docking simulations have been employed to predict binding affinities between this compound and various biological targets, providing insights into potential mechanisms of action. These computational approaches have complemented experimental efforts by allowing rapid evaluation of multiple derivatives before synthetic validation.

In clinical research settings, 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide (CAS No. 1343334-75-7) continues to be explored as part of preclinical studies aimed at evaluating its therapeutic potential. Its unique structural features make it an attractive candidate for further investigation into conditions characterized by aberrant enzyme activity or protein-protein interactions. As research progresses, this compound may emerge as a valuable tool in addressing unmet medical needs across diverse disease spectra.

The synthesis of 4-hydrazinyl-N-(3-sulfamoylproplybenzamide) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions between hydrazine derivatives and appropriate carbonyl compounds, followed by functional group modifications such as sulfonation at the propyl chain terminus. Advances in synthetic methodologies have enabled more streamlined routes to complex molecules like this one, reducing both production costs and environmental impact.

The pharmacokinetic profile of 4-hydrazinyl-N-(3-sulfamoylpropyl)benzamide is another critical aspect being scrutinized during drug development efforts.* Studies indicate that modifications to its molecular structure can significantly influence absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.* Optimizing these parameters is essential for translating promising preclinical findings into effective clinical therapies.* The sulfamoyl group plays a pivotal role here,* as it can modulate solubility* while potentially affecting metabolic clearance rates.*

Future directions in research on 4-hydrazinyl-N-(3-sulfamoylpropylybenzamide) (CAS No.* 1343334-75-7*) may include exploring its potential as an antineoplastic agent.* Preliminary data suggest that this compound could interfere with key signaling pathways implicated in cancer progression.* Additionally,* investigations into its immunomodulatory effects* are underway,* given the growing recognition of inflammation's role in disease pathogenesis.* Such explorations align with broader trends toward developing targeted therapies that address underlying molecular mechanisms rather than merely alleviating symptoms.

The versatility inherent in the structure of 4-hydrazinyl-N-(3-sulfamoylpropylybenzamide) also opens doors for exploring its utility beyond traditional pharmaceutical applications.* For instance,* its ability to form coordination complexes with metal ions* makes it relevant for materials science* where metal-organic frameworks* or catalysts are being developed.* Furthermore,* modifications designed to enhance photophysical properties* could position this molecule* or its derivatives* as candidates for use in photodynamic therapy* or other light-based medical interventions.